methyl 4-(2,2-difluoroacetyl)benzoate
Description
Methyl 4-(2,2-difluoroacetyl)benzoate is a chemical compound with the molecular formula C10H8F2O3 and a molecular weight of 214.17 . It has been the focus of extensive scientific research in recent years.
Molecular Structure Analysis
The molecular structure of this compound consists of 10 carbon atoms, 8 hydrogen atoms, 2 fluorine atoms, and 3 oxygen atoms .Safety and Hazards
Properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for methyl 4-(2,2-difluoroacetyl)benzoate involves the reaction of 4-hydroxybenzoic acid with difluoroacetyl chloride in the presence of a base to form methyl 4-(2,2-difluoroacetyl)benzoate.", "Starting Materials": [ "4-hydroxybenzoic acid", "difluoroacetyl chloride", "base", "methanol" ], "Reaction": [ "Step 1: Dissolve 4-hydroxybenzoic acid in methanol.", "Step 2: Add a base, such as triethylamine, to the solution.", "Step 3: Slowly add difluoroacetyl chloride to the solution while stirring.", "Step 4: Allow the reaction to proceed for several hours at room temperature.", "Step 5: Quench the reaction by adding water and extracting the product with an organic solvent, such as ethyl acetate.", "Step 6: Purify the product by recrystallization or column chromatography." ] } | |
CAS No. |
1176283-73-0 |
Molecular Formula |
C10H8F2O3 |
Molecular Weight |
214.2 |
Purity |
95 |
Origin of Product |
United States |
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